Methyl 7-bromo-1-methylbenzodiazole-5-carboxylate

• IUPAC Name: methyl 7-bromo-1-methylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C10H9BrN2O2/c1-13-5-12-8-4-6(10(14)15-2)3-7(11)9(8)13/h3-5H,1-2H3
• InChI Key: GMQSAUSZCHGSSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=CC(=C2)C(=O)OC)Br
• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol

Description

“Methyl 7-bromo-1-methylbenzodiazole-5-carboxylate” is a chemical compound with the CAS Number: 1420800-41-4. Its IUPAC name is methyl 7-bromo-1-methyl-1H-benzo[d]imidazole-5-carboxylate. The molecular weight of this compound is 269.1.

Scientific Research Applications

Synthesis of Complex Molecules

• Heterocyclic Compound Synthesis : The compound has been used in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline, showcasing its utility in creating heterocyclic structures that are valuable in materials science and pharmaceutical research (Pokhodylo & Obushak, 2019).
• Building Blocks for Drug Discovery : It serves as a precursor in the development of imidazo[1,5-a]imidazole-2-one scaffolds, indicating its potential in drug discovery processes through Suzuki–Miyaura cross-coupling reactions for functionalization (Loubidi et al., 2016).
• Material Synthesis and Characterization : Research includes the synthesis of novel compounds for potential application in materials science, such as pyridyl–pyrazole-3-one derivatives with evaluated cytotoxicity, highlighting its use in creating materials with specific biological activities (Huang et al., 2017).

Chemical Synthesis Techniques

• Selective Nucleophilic Chemistry : The compound has been involved in studies demonstrating selective nucleophilic chemistry for the synthesis of carbamoyl and sulfanylmethyl derivatives, underscoring its versatility in organic synthesis (Robins et al., 2007).
• Practical Synthesis Methods : A practical synthesis method has been developed for CCR5 antagonists using this compound, illustrating its role in simplifying synthetic routes for complex molecules (Ikemoto et al., 2005).

Advanced Organic Synthesis

• Isoxazole Strategy for Derivative Synthesis : It has facilitated the development of α-aminopyrrole derivatives through isoxazole strategies, further expanding the toolkit for synthesizing nitrogen-containing heterocycles (Galenko et al., 2019).
• Metal Complexes for Hydrogenation : Studies include the synthesis and characterization of metal(II) complexes with Schiff bases derived from it, enhancing our understanding of catalytic processes like transfer hydrogenation (Buldurun et al., 2019).